Cas no 31427-08-4 (b-D-Glucopyranoside,4-hydroxy-2-methoxyphenyl)

• Product Name: b-D-Glucopyranoside,4-hydroxy-2-methoxyphenyl
• CAS No: 31427-08-4
• Molecular Formula: C₁₃H₁₈O₈
• Molecular Weight: 302.27722
• CID: 317130
• PubChem ID: 15098566

b-D-Glucopyranoside,4-hydroxy-2-methoxyphenyl Properties

Names and Identifiers

• b-D-Glucopyranoside,4-hydroxy-2-methoxyphenyl
• Isotachioside
• 4-Hydroxy-2-methoxyphenyl β-D-glucopyranoside
• 2'-methoxy-4'-hydroxychalcone
• 2-Propen-1-one, 1-(4-hydroxy-2-methoxyphenyl)-3-phenyl-
• 4'-Hydroxy-2-methoxy-chalcon
• AGN-PC-00O70I
• CTK1E5296
• [ "" ]
• Q27136834
• 4-hydroxy-2-methoxyphenyl 1-O-beta-D-glucopyranoside
• FS-9745
• 2-methoxy-4-hydroxyphenol-1-O-beta-d-glucopyranoside
• CHEBI:68337
• 4-hydroxy-2-methoxyphenyl beta-D-glucopyranoside
• Glucopyranoside, 4-hydroxy-2-methoxyphenyl, -D- (8CI); 4-Hydroxy-2-methoxyphenyl -D-glucopyranoside
• (2S,3R,4S,5S,6R)-2-(4-hydroxy-2-methoxyphenoxy)-6-(hydroxymethyl)oxane-3,4,5-triol
• DTXSID401317741
• 31427-08-4
• CS-0024281
• HY-N3455
• (2S,3R,4S,5S,6R)-2-(4-hydroxy-2-methoxy-phenoxy)-6-(hydroxymethyl)tetrahydropyran-3,4,5-triol
• AKOS032948220
• Methoxy-hydroquinone-1-O-beta-D-glucopyranoside
• 4-Hydroxy-2-methoxyphenyl-beta-D-Glucopyranoside
• DA-54463

• InChIKey： LWEHRPZXRYZMDC-UJPOAAIJSA-N
• Inchi： InChI=1S/C13H18O8/c1-19-8-4-6(15)2-3-7(8)20-13-12(18)11(17)10(16)9(5-14)21-13/h2-4,9-18H,5H2,1H3/t9-,10-,11+,12-,13-/m1/s1
• SMILES： COC1C=C(O)C=CC=1O[C@@H]1O[C@H](CO)[C@@H](O)[C@H](O)[C@H]1O

Computed Properties

• Exact Mass: 302.10016753g/mol
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 4
• Monoisotopic Mass: 302.10016753g/mol
• Heavy Atom Count: 21
• Complexity: 327
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -1.4
• Topological Polar Surface Area: 129Ų

Experimental Properties

• LogP: -1.42050
• PSA: 128.84000
• Boiling Point: 579.9±50.0 °C at 760 mmHg
• Vapor Pressure: 0.0±1.7 mmHg at 25°C
• Flash Point: 304.5±30.1 °C
• Color/Form: Powder
• Density: 1.5±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether